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Compound of Interest

Compound Name: Ethyl 2-bromopropionate-d3

Cat. No.: B15141156 Get Quote

This technical guide provides a comprehensive overview of the known physical properties of

Ethyl 2-bromopropionate-d3. The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Core Physical Properties
Deuterated compounds, such as Ethyl 2-bromopropionate-d3, are of significant interest in

pharmaceutical research for their potential to alter metabolic profiles and pharmacokinetics.[1]

While specific experimental data for the deuterated form is limited, the physical properties are

expected to be very similar to its non-deuterated counterpart, Ethyl 2-bromopropionate. The

primary difference lies in the molecular weight due to the substitution of three hydrogen atoms

with deuterium.

Data Summary

The following table summarizes the key physical properties for both Ethyl 2-
bromopropionate-d3 and its non-deuterated analog.
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Property
Ethyl 2-bromopropionate-
d3

Ethyl 2-bromopropionate

Molecular Formula C5H6D3BrO2[1] C5H9BrO2[2][3][4][5][6][7]

Molecular Weight 184.05 g/mol [1] 181.03 g/mol [2][3][5][6]

CAS Number 1398066-14-2[1] 535-11-5[4][5][6][7][8]

Appearance - Clear to light yellow liquid[5][9]

Boiling Point - 156-160 °C[4][5][6]

Density - 1.394 g/mL at 25 °C[4][6]

Refractive Index - n20/D 1.446[4][6]

Note: Properties for Ethyl 2-bromopropionate-d3, other than molecular weight and formula,

are inferred from the non-deuterated form due to a lack of specific experimental data.

Logical Relationship of Deuteration
The following diagram illustrates the relationship between the standard and deuterated forms of

Ethyl 2-bromopropionate and their fundamental physical characteristics.

Logical Relationship of Ethyl 2-bromopropionate and its Deuterated Analog

Isotopic Forms
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Caption: Isotopic relationship and physical properties.

Experimental Protocols
While specific experimental data for Ethyl 2-bromopropionate-d3 is not widely published, the

following outlines standard methodologies for determining the key physical properties of a

liquid organic compound.

1. Determination of Boiling Point

Apparatus: A distillation setup including a round-bottom flask, a distillation head with a

thermometer, a condenser, and a receiving flask.

Procedure:

A small volume of the sample is placed in the round-bottom flask with a few boiling chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head.

The flask is gently heated.

The temperature at which the liquid boils and its vapor condenses and drips into the

receiving flask is recorded as the boiling point. The atmospheric pressure should also be

recorded as it affects the boiling point.

2. Determination of Density

Apparatus: A pycnometer (a small glass flask of a known volume) and an analytical balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid, ensuring no air bubbles are present, and weighed

again. The temperature of the liquid is recorded.

The weight of the liquid is determined by subtraction.
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The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

3. Determination of Refractive Index

Apparatus: A refractometer (e.g., an Abbe refractometer).

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

A few drops of the sample are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.

The user looks through the eyepiece and adjusts the controls until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the scale. The temperature is also recorded as the

refractive index is temperature-dependent.

The following diagram illustrates a generalized workflow for the physical characterization of a

liquid chemical sample.

General Workflow for Physical Property Determination

Liquid Sample
(e.g., Ethyl 2-bromopropionate-d3)

Boiling Point Measurement
(Distillation)

Density Measurement
(Pycnometry)

Refractive Index Measurement
(Refractometry)

Data Compilation and Analysis
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Caption: Workflow for physical property analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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